Cas no 114179-79-2 (3,4,6-tri-O-benzyl-D-galactose)
3,4,6-tri-O-benzyl-D-galactose Chemical and Physical Properties
Names and Identifiers
-
- 3,4,6-tri-O-benzyl-D-galactose
- (2R,3R,4S,5R)-2,5-dihydroxy-3,4,6-tris(phenylmethoxy)hexanal
-
- Inchi: 1S/C27H30O6/c28-16-24(29)26(32-18-22-12-6-2-7-13-22)27(33-19-23-14-8-3-9-15-23)25(30)20-31-17-21-10-4-1-5-11-21/h1-16,24-27,29-30H,17-20H2/t24-,25+,26+,27-/m0/s1
- InChI Key: DGIYKLWEVUSOLJ-YAOOYPAMSA-N
- SMILES: O(CC1C=CC=CC=1)[C@@H]([C@@H](COCC1C=CC=CC=1)O)[C@@H]([C@H](C=O)O)OCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 14
- Complexity: 511
- XLogP3: 2.7
- Topological Polar Surface Area: 85.2
3,4,6-tri-O-benzyl-D-galactose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T767040-250mg |
3,4,6-Tri-O-benzyl-D-galactose |
114179-79-2 | 250mg |
$196.00 | 2023-05-17 | ||
| TRC | T767040-500mg |
3,4,6-Tri-O-benzyl-D-galactose |
114179-79-2 | 500mg |
$362.00 | 2023-05-17 | ||
| TRC | T767040-1g |
3,4,6-Tri-O-benzyl-D-galactose |
114179-79-2 | 1g |
$ 585.00 | 2022-06-02 | ||
| TRC | T767040-2.5g |
3,4,6-Tri-O-benzyl-D-galactose |
114179-79-2 | 2.5g |
$1533.00 | 2023-05-17 | ||
| TRC | T767040-1000mg |
3,4,6-Tri-O-benzyl-D-galactose |
114179-79-2 | 1g |
$707.00 | 2023-05-17 |
3,4,6-tri-O-benzyl-D-galactose Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 3,4,6-tri-O-benzyl-D-galactose
3,4,6-Tri-O-Benzyl-D-Galactose (CAS No. 114179-79-2): A Comprehensive Overview
3,4,6-Tri-O-benzyl-D-galactose (CAS No. 114179-79-2) is a highly specialized carbohydrate derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and biotechnology. This compound is a benzylated derivative of D-galactose, a naturally occurring sugar that plays a crucial role in various biological processes. The introduction of benzyl groups at the 3', 4', and 6' positions of the galactose molecule confers unique chemical and physical properties, making it an invaluable tool in research and industrial applications.
The synthesis of 3,4,6-tri-O-benzyl-D-galactose involves a series of protection and deprotection steps that are meticulously optimized to ensure high purity and yield. Recent advancements in stereochemistry and protecting group strategies have enabled researchers to achieve unprecedented control over the synthesis of this compound. The use of benzyl groups as protecting agents is particularly advantageous due to their stability under harsh reaction conditions and ease of removal during subsequent steps.
In the realm of glycosylation studies, 3,4,6-tri-O-benzyl-D-galactose serves as an excellent substrate for enzymatic glycosylation reactions. Its rigid structure facilitates the formation of well-defined glycosidic bonds, which are critical for understanding the stereochemical outcomes of glycosylation processes. Moreover, this compound has been employed as a building block in the synthesis of complex oligosaccharides and glycoproteins, contributing significantly to the development of novel therapeutic agents.
Recent research has highlighted the potential of 3,4,6-tri-O-benzyl-D-galactose in drug delivery systems. Its ability to act as a carrier for bioactive molecules has been explored in various drug delivery platforms, including nanoparticles and liposomes. The compound's unique physicochemical properties enhance the stability and bioavailability of encapsulated drugs, making it a promising candidate for targeted drug delivery applications.
The pharmacological evaluation of 3,4,6-tri-O-benzyl-D-galactose has revealed its potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines and modulate immune responses. These findings underscore its potential application in treating inflammatory diseases such as arthritis and inflammatory bowel disease.
In addition to its pharmacological applications, 3,4,6-tri-O-benzyl-D-galactose has found utility in analytical chemistry as a reference standard for the characterization of glycosidic bonds. Its well-defined structure makes it an ideal tool for validating analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
The environmental impact of 3,4,6-tri-O-benzyl-D-galactose has also been a topic of recent research interest. Studies have focused on its biodegradability and ecological fate under various environmental conditions. These investigations are crucial for ensuring the sustainable use of this compound in industrial processes.
In conclusion,3,4,6-tri-O-benzyl-D-galactose (CAS No. 114179-79-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and biological activity make it an invaluable tool for researchers seeking to advance our understanding of carbohydrate chemistry and its implications for human health.
114179-79-2 (3,4,6-tri-O-benzyl-D-galactose) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)